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Compound of Interest

Compound Name: Boc-L-Ala-OH-d

cat. No.: 812304072

An In-depth Technical Guide to Boc-L-Ala-OH: Structure, Properties, and Applications

Introduction

N-(tert-Butoxycarbonyl)-L-alanine, commonly abbreviated as Boc-L-Ala-OH, is a pivotal amino
acid derivative extensively utilized in synthetic organic chemistry and drug development.[1] Its
primary role is as a protected building block in peptide synthesis, where the tert-butoxycarbonyl
(Boc) group serves to temporarily shield the alpha-amino functionality of L-alanine.[2][3] This
protection strategy is fundamental for the controlled, stepwise assembly of peptide chains,
preventing unwanted side reactions during the formation of amide bonds.[3][4] The Boc group's
stability and its selective removal under mild acidic conditions make Boc-L-Ala-OH an
indispensable tool for researchers in medicinal chemistry, biochemistry, and pharmaceutical
development.[1][4]

Chemical Structure and Properties

Boc-L-Ala-OH is the N-protected form of the non-essential amino acid L-alanine.[5] The
structure consists of the L-alanine backbone with a tert-butoxycarbonyl group attached to the
nitrogen atom. This bulky protecting group enhances the compound's stability and modifies its
reactivity, making it ideal for controlled synthetic procedures.[1]

Physicochemical Data

The key quantitative properties of Boc-L-Ala-OH are summarized in the table below for easy
reference.
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Property Value Source(s)
(2S)-2-[(2-methylpropan-2-

IUPAC Name yl)oxycarbonylamino]propanoic  [6][7]
acid
Boc-L-alanine, N-Boc-L-

Synonyms ] [7118]
alanine

CAS Number 15761-38-3 [1][5][6]

Molecular Formula CsH15NOa4 [11[5]16]

Molecular Weight 189.21 g/mol 5161 719]
White to off-white crystalline

Appearance [11[6]
powder

Melting Point 78-85°C [1][8]

Density ~1.21 g/cm3 [6]

Optical Rotation

[0]20/D -25 + 2° (c=1-2 in
Acetic Acid)

[1]

Solubility

Soluble in DMSO, Methanol;

Insoluble in water

[2](8]

Experimental Protocols

The utility of Boc-L-Ala-OH is demonstrated through its synthesis and its subsequent use in

peptide synthesis.

Synthesis of Boc-L-Ala-OH

A common and straightforward method for the preparation of Boc-L-Ala-OH involves the

reaction of L-alanine with di-tert-butyl dicarbonate ((Boc)20) under basic conditions.[4][10]

Materials:

e (S)-2-aminopropanoic acid (L-alanine)
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Di-tert-butyl dicarbonate ((Boc)20)
Sodium hydroxide (NaOH)
Tetrahydrofuran (THF)

Water (Hz20)

Hydrochloric acid (HCI) solution (e.g., 4 M)
Ethyl acetate (EtOAC)

Petroleum ether

Saturated brine

Procedure:

L-alanine is suspended in water at 0°C.[10]

Sodium hydroxide is added to the suspension, followed by THF and (Boc)20.[10] This
creates a mildly basic environment (pH 8-9) that facilitates the reaction.[4]

The resulting solution is stirred at room temperature for several hours (e.g., 17 hours) to
allow the reaction to proceed to completion.[4][10]

The reaction mixture is extracted with petroleum ether to remove unreacted (Boc)20 and
other nonpolar impurities.[10]

The aqueous layer is carefully acidified to a pH of approximately 1 using a hydrochloric acid
solution. This protonates the carboxylic acid, causing the Boc-L-Ala-OH product to become
less water-soluble.[10]

The product is then extracted from the acidified aqueous layer using ethyl acetate.[10]

The combined organic phases are washed with saturated brine, dried over anhydrous
sodium sulfate (Na2S0a4), and concentrated under reduced pressure to yield the final
product, typically as a colorless oil or white solid.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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